58-32-2

Dipyridamole

In Stock

• CAS RN:
• 58-32-2

• Formula:
• C24H40N8O4

• InChI:
• InChI=1S/C24H40N8O4/c33-15-11-31(12-16-34)23-26-20-19(21(27-23)29-7-3-1-4-8-29)25-24(32(13-17-35)14-18-36)28-22(20)30-9-5-2-6-10-30/h33-36H,1-18H2

• InChIKey:
• IZEKFCXSFNUWAM-UHFFFAOYSA-N

• Non-selective phosphodiesterase (PDE) inhibitor. Exerts antiplatelet, anti-inflammatory, antioxidative and antifibrotic effects. Inhibits hydrolysis of cyclic AMP (cAMP) and cGMP (IC50 = 5 and 3 μM, respectively) in vitro.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Dipyridamole is a synthetic agent derivative of pyrimido-pyrimidine, with antiplatelet properties. Dipyridamole inhibits adenosine uptake by platelets and endothelial cells, triggering an accumulation of cyclic adenosine monophosphate (cAMP), and inhibiting the stimulation of platelet aggregation by...

Octadecylsuccinic anhydride

In Stock

• CAS RN:
• 47458-32-2

• Formula:
• C22H40O3

• InChI:
• InChI=1S/C22H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-19-21(23)25-22(20)24/h20H,2-19H2,1H3

• InChIKey:
• ZJFCVUTYZHUNSW-UHFFFAOYSA-N

• Octadecylsuccinic anhydride is a useful research compound. Its molecular formula is C22H40O3 and its molecular weight is 352.6 g/mol. The purity is usually 95%.

Bis-(Diphenylphosphinopropyl) Dimethyl Silane

• CAS RN:
• 18758-32-2

• Formula:
• C32H38P2Si

• InChI:
• InChI=1S/C32H38P2Si/c1-35(2,27-15-25-33(29-17-7-3-8-18-29)30-19-9-4-10-20-30)28-16-26-34(31-21-11-5-12-22-31)32-23-13-6-14-24-32/h3-14,17-24H,15-16,25-28H2,1-2H3

• InChIKey:
• KFVVSYPGGAGWJU-UHFFFAOYSA-N

• Bis-(Diphenylphosphinopropyl) Dimethyl Silane is a useful research compound. Its molecular formula is C32H38P2Si and its molecular weight is 512.7 g/mol. The purity is usually 95%.

2-Fluoro-5-hydroxypyridine

In Stock

• CAS RN:
• 55758-32-2

• Formula:
• C5H4FNO

• InChI:
• InChI=1S/C5H4FNO/c6-5-2-1-4(8)3-7-5/h1-3,8H

• InChIKey:
• HTRLNWYWOKWCLV-UHFFFAOYSA-N

• 2-Fluoro-5-hydroxypyridine is a useful research compound. Its molecular formula is C5H4FNO and its molecular weight is 113.09 g/mol. The purity is usually 95%.

1,3,6,8-Tetrahydrothieno[3,4-g][2]benzothiole

In Stock

• CAS RN:
• 63458-32-2

• Formula:
• C10H10S2

• InChI:
• InChI=1S/C10H10S2/c1-2-8-4-12-6-10(8)9-5-11-3-7(1)9/h1-2H,3-6H2

• InChIKey:
• YMFPFQCPHKDFHI-UHFFFAOYSA-N

• 1,3,6,8-Tetrahydrothieno[3,4-g][2]benzothiole is a useful research compound. Its molecular formula is C10H10S2 and its molecular weight is 194.3 g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-nitrobenzamide

In Stock

• CAS RN:
• 864858-32-2

• Formula:
• C17H14N4O4S

• InChI:
• InChI=1S/C17H14N4O4S/c1-10(22)20-7-6-13-14(8-18)17(26-15(13)9-20)19-16(23)11-2-4-12(5-3-11)21(24)25/h2-5H,6-7,9H2,1H3,(H,19,23)

• InChIKey:
• XLNNCWZKMPBLHC-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C17H14N4O4S and its molecular weight is 370.38. The purity is usually 95%.

2-[(3-Bromophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one

In Stock

• CAS RN:
• 903858-32-2

• Formula:
• C16H11BrO3

• InChI:
• InChI=1S/C16H11BrO3/c1-9-5-12(18)8-13-15(9)16(19)14(20-13)7-10-3-2-4-11(17)6-10/h2-8,18H,1H3/b14-7-

• InChIKey:
• KSPOPXJYKZBOQH-AUWJEWJLSA-N

• 2-[(3-Bromophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one is a useful research compound. Its molecular formula is C16H11BrO3 and its molecular weight is 331.165. The purity is usually 95%.

Ethyl 6-(2,5-dimethoxyphenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898758-32-2

• Formula:
• C16H22O5

• InChI:
• InChI=1S/C16H22O5/c1-4-21-16(18)8-6-5-7-14(17)13-11-12(19-2)9-10-15(13)20-3/h9-11H,4-8H2,1-3H3

• InChIKey:
• BGUBUUSKPWIQLG-UHFFFAOYSA-N

• Ethyl 6-(2,5-dimethoxyphenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C16H22O5 and its molecular weight is 294.34 g/mol. The purity is usually 95%.

2-{7-methoxy-2-oxo-3-[(phenylamino)methyl]-1,2-dihydroquinolin-1-yl}-N-(3-methylphenyl)acetamide

In Stock

• CAS RN:
• 932358-32-2

• Formula:
• C26H25N3O3

• InChI:
• InChI=1S/C26H25N3O3/c1-18-7-6-10-22(13-18)28-25(30)17-29-24-15-23(32-2)12-11-19(24)14-20(26(29)31)16-27-21-8-4-3-5-9-21/h3-15,27H,16-17H2,1-2H3,(H,28,30)

• InChIKey:
• YLDGULICGGIAEQ-UHFFFAOYSA-N

• 2-{7-methoxy-2-oxo-3-[(phenylamino)methyl]-1,2-dihydroquinolin-1-yl}-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.5 g/mol. The purity is usually 95%.

1-(Benzo[d]thiazol-2-yl)-2-chloroethanone

In Stock

• CAS RN:
• 453558-32-2

• Formula:
• C9H6ClNOS

• InChI:
• InChI=1S/C9H6ClNOS/c10-5-7(12)9-11-6-3-1-2-4-8(6)13-9/h1-4H,5H2

• InChIKey:
• KPQTYNXEYGKBOL-UHFFFAOYSA-N

• 1-(Benzo[d]thiazol-2-yl)-2-chloroethanone is a useful research compound. Its molecular formula is C9H6ClNOS and its molecular weight is 211.67 g/mol. The purity is usually 95%.

nor-NOHA

In Stock

• CAS RN:
• 291758-32-2

• Formula:
• C5H12N4O3

• InChI:
• InChI=1S/C5H12N4O3/c6-3(4(10)11)1-2-8-5(7)9-12/h3,12H,1-2,6H2,(H,10,11)(H3,7,8,9)/t3-/m0/s1

• InChIKey:
• KOBHCUDVWOTEKO-VKHMYHEASA-N

• N-Hydroxy-nor-L-arginine (nor-NOHA) is under investigation in clinical trial NCT02009527 (Arginase Inhibition in Ischemia-reperfusion Injury).

(S)-1-(2-methylquinolin-8-yloxy)propan-2-ol

• CAS RN:
• 1412258-32-2

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-9-6-7-11-4-3-5-12(13(11)14-9)16-8-10(2)15/h3-7,10,15H,8H2,1-2H3/t10-/m0/s1

• InChIKey:
• YZDWQMMDQHYBJT-JTQLQIEISA-N

• (S)-1-(2-methylquinolin-8-yloxy)propan-2-ol is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole

In Stock

• CAS RN:
• 2256758-32-2

• Formula:
• C10H13BF3NO2S

• InChI:
• InChI=1S/C10H13BF3NO2S/c1-8(2)9(3,4)17-11(16-8)6-5-18-7(15-6)10(12,13)14/h5H,1-4H3

• InChIKey:
• DFAPQWCJJWVGIY-UHFFFAOYSA-N

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-1,3-thiazole is a useful research compound. Its molecular formula is C10H13BF3NO2S and its molecular weight is 279.08. The purity is usually 95%.

N-[p-(4(5)-imidazolyl)benzyl]acrylamid

Usually In Stock

• CAS RN:
• 2361658-32-2

• Formula:
• C13H13N3O

• InChI:
• InChI=1S/C13H13N3O/c1-2-13(17)15-9-11-3-5-12(6-4-11)16-8-7-14-10-16/h2-8,10H,1,9H2,(H,15,17)

• InChIKey:
• UXAOCRAAGOIVSZ-UHFFFAOYSA-N

• N-[p-(4(5)-imidazolyl)benzyl]acrylamid is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.267. The purity is usually 95%.